Application Notes and Protocols: Cell-Based Assays for Screening Aromatase Inhibitors

Author: BenchChem Technical Support Team. **Date**: May 2026

Compound of Interest

Compound Name:	*3-(1H-imidazol-1-yl)piperidine*
CAS No.:	*867007-94-1*
Cat. No.:	*B1392864*

Get Quote

Introduction: Aromatase as a Critical Drug Target

Aromatase, a member of the cytochrome P450 superfamily (CYP19A1), is the key enzyme responsible for the final and rate-limiting step in estrogen biosynthesis.[1][2][3] It catalyzes the conversion of androgens, specifically androstenedione and testosterone, into estrogens (estrone and estradiol, respectively).[4][5] This process, known as aromatization, is a crucial physiological function. However, in hormone-receptor-positive breast cancers, which account for approximately 75% of all cases, the local production of estrogen by aromatase within the tumor microenvironment can fuel cancer cell proliferation.[1][2][6]

Therefore, inhibiting aromatase activity is a cornerstone of endocrine therapy for postmenopausal women with estrogen-receptor-positive (ER+) breast cancer.[1][7] Third-generation aromatase inhibitors (AIs) like the non-steroidal anastrozole and letrozole, and the steroidal exemestane, have proven highly effective in this setting.[2][6][8] The ongoing search for novel AIs with improved selectivity, fewer side effects, and efficacy against resistance mechanisms necessitates robust and reliable screening platforms.[8] Cell-based assays provide a physiologically relevant context for evaluating potential inhibitors, offering advantages

© 2026 BenchChem. All rights reserved.


over purely biochemical assays by incorporating factors such as cell permeability, metabolism, and potential cytotoxicity.[9]

This document provides a detailed guide to the principles, protocols, and data interpretation of common cell-based assays for screening and characterizing aromatase inhibitors.

The Mechanism of Aromatase Action and Inhibition

Aromatase converts androgens to estrogens through a series of three successive hydroxylation reactions, ultimately aromatizing the A-ring of the steroid.[1][4][10] Inhibitors block this process, thereby reducing the estrogen supply to ER+ cancer cells and slowing their growth.[7][11]

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Figure 1: Simplified pathway of estrogen synthesis by aromatase and the mechanism of its inhibition.

© 2026 BenchChem. All rights reserved.

Part 1: Indirect Cell-Based Assays

Indirect assays measure a downstream biological consequence of aromatase activity, such as estrogen receptor activation or cell proliferation. These methods are often well-suited for high-throughput screening (HTS) due to their robust signal windows and simplified protocols.


Estrogen Response Element (ERE)-Luciferase Reporter Assay

This is a powerful HTS method that quantifies aromatase activity by measuring the activation of the estrogen receptor.[12][13]

Principle: The assay utilizes an ER-positive cell line (e.g., MCF-7) that endogenously expresses aromatase or has been engineered to do so. These cells are also stably transfected with a reporter plasmid containing a luciferase gene under the control of multiple estrogen response elements (EREs).[12][13]

- Cells are supplied with an androgen substrate (e.g., testosterone).
- Intracellular aromatase converts the androgen to estrogen (estradiol).
- Estradiol binds to and activates the estrogen receptor (ER).
- The activated ER complex binds to the EREs in the reporter plasmid, driving the expression of luciferase.
- The amount of light produced upon addition of a luciferase substrate is directly proportional to the amount of estrogen produced, and thus to aromatase activity.
- Aromatase inhibitors will reduce luciferase expression by blocking estrogen synthesis.

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Figure 2: Workflow of the ERE-Luciferase reporter assay for aromatase inhibitor screening.

© 2026 BenchChem. All rights reserved.

Protocol: ERE-Luciferase Assay using MCF-7aro Cells

This protocol is adapted for a 96-well plate format but can be scaled to 384- or 1536-well formats for HTS.[12][14]

Materials:

- MCF-7aro cells (MCF-7 cells stably expressing aromatase and an ERE-luciferase reporter).
- Growth Medium: MEM supplemented with 10% Fetal Bovine Serum (FBS), Penicillin/Streptomycin, and appropriate selection antibiotics (e.g., G418, Hygromycin).[14]
- Assay Medium: Phenol red-free MEM supplemented with 10% charcoal-stripped FBS (CS-FBS), Penicillin/Streptomycin, and L-Glutamine.[14]
- Testosterone (agonist control).
- Letrozole or Anastrozole (antagonist/inhibitor control).
- Test compounds dissolved in DMSO.
- 96-well white, clear-bottom tissue culture plates.
- Luciferase assay reagent (e.g., ONE-Glo™).
- Luminometer plate reader.

Procedure:

- Cell Plating:
  - Two days prior to the assay, switch MCF-7aro cells to the Assay Medium to deplete endogenous steroids.[14]
  - Trypsinize and resuspend cells in Assay Medium. Seed 20,000 cells per well in a 96-well white plate.
  - Incubate for 24 hours at 37°C, 5% CO_2.

© 2026 BenchChem. All rights reserved.

- Compound Treatment:
  - Prepare serial dilutions of test compounds and controls (Letrozole) in Assay Medium. The final DMSO concentration should not exceed 0.5%.
  - Prepare a solution of Testosterone in Assay Medium at a final concentration that elicits a sub-maximal response (e.g., 10 nM).
  - Aspirate the medium from the cells and add 100 µL of the compound/control dilutions.
  - To all wells except the negative control, add 100 µL of the Testosterone solution. Add 100 µL of Assay Medium to the negative control wells.
  - Incubate for 24-48 hours at 37°C, 5% CO_2.
- Signal Detection:
  - Equilibrate the plate and the luciferase assay reagent to room temperature.
  - Add the luciferase reagent to each well according to the manufacturer's instructions (e.g., 100 µL).
  - Incubate for 10 minutes at room temperature, protected from light, to allow for cell lysis and signal stabilization.
  - Measure luminescence using a plate reader.

Self-Validation and Controls:

- Positive Control: Cells treated with Testosterone only (maximum signal).
- Negative Control: Cells treated with vehicle (DMSO) only (baseline signal).
- Inhibitor Control: Cells treated with Testosterone and a known AI like Letrozole (inhibited signal).
- Cytotoxicity Counterscreen: A parallel plate should be run and treated with a cell viability reagent (e.g., CellTiter-Fluor™) to ensure that a decrease in luciferase signal is due to

© 2026 BenchChem. All rights reserved.

aromatase inhibition and not cell death.[14]

Cell Proliferation Assay

This assay measures the growth-inhibitory effects of compounds on estrogen-dependent breast cancer cells.

Principle: ER-positive breast cancer cell lines that express aromatase (e.g., MCF-7aro, T-47Daro) are cultured in an estrogen-depleted medium.[9][15] Their proliferation is then stimulated by the addition of an androgen substrate. In the presence of an effective AI, the conversion to estrogen is blocked, leading to a reduction in cell proliferation, which can be quantified using various methods (e.g., MTT, resazurin).[9]

Protocol: MTT Assay for Cell Proliferation

Materials:

- MCF-7aro or T-47Daro cells.
- Assay Medium (as described above).
- Testosterone.
- Letrozole (inhibitor control).
- Test compounds.
- 96-well clear tissue culture plates.
- MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution.
- Solubilization solution (e.g., DMSO or acidified isopropanol).
- Microplate reader (absorbance at 570 nm).

Procedure:

- Cell Plating: Seed 3,000-5,000 cells per well in a 96-well plate in Assay Medium. Incubate for 24 hours.

© 2026 BenchChem. All rights reserved.

- Compound Treatment: Add test compounds, controls, and Testosterone as described in the luciferase assay protocol.
- Incubation: Incubate for 5-6 days to allow for measurable differences in cell proliferation.[9]
- MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.
- Solubilization: Aspirate the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.
- Measurement: Read the absorbance at 570 nm.

Parameter	ERE-Luciferase Assay	Cell Proliferation Assay
Principle	Measures ER-mediated gene transcription	Measures overall cell growth
Endpoint	Luminescence	Absorbance (MTT) or Fluorescence
Incubation Time	24-48 hours	5-7 days
Throughput	High	Medium
Primary Use	HTS, Primary Screening	Secondary Screening, Potency
Potential Confounders	ER antagonists, luciferase inhibitors	General cytotoxicity, other anti-proliferative mechanisms

Part 2: Direct Cell-Based Assays

Direct assays measure the enzymatic conversion of a substrate by aromatase within an intact or lysed cell system. They provide a direct confirmation of enzyme inhibition.


Tritiated Water Release Assay

This is considered the "gold standard" biochemical assay for measuring aromatase activity and is frequently used to confirm hits from primary screens.[12] It can be adapted for use with whole cells or microsomal fractions.

© 2026 BenchChem. All rights reserved.

Principle: The assay uses an androgen substrate, typically androstenedione, that is radiolabeled with tritium ([^{3}H]) at the 1β position.[12][16] The aromatase enzyme removes this tritium atom during the aromatization of the A-ring, releasing it into the aqueous medium as tritiated water ([^{3}H]$_2$O).[17] The amount of radioactivity in the water phase is then quantified by liquid scintillation counting and is directly proportional to enzyme activity.

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Figure 3: General workflow for the tritiated water release assay in a cell-based format.

© 2026 BenchChem. All rights reserved.

Protocol: Intact Cell Tritiated Water Release Assay

Materials:

- Aromatase-expressing cells (e.g., MCF-7aro, SK-BR-3).[18]
- [1β-^{3}H(N)]-androst-4-ene-3,17-dione.
- Serum-free culture medium.
- Test compounds and known inhibitor (e.g., Letrozole).
- Chloroform.
- Dextran-coated charcoal suspension.
- Liquid scintillation cocktail and vials.
- Scintillation counter.

Procedure:

- Cell Culture: Plate cells in 12- or 24-well plates and grow to ~80-90% confluency.
- Pre-incubation: Wash cells with serum-free medium. Add medium containing various concentrations of the test compound or control inhibitor. Incubate for 30-60 minutes at 37°C.
- Enzymatic Reaction: Add the [^{3}H]-androstenedione substrate to each well (final concentration typically 50-100 nM) and incubate for 2-4 hours at 37°C.[12]
- Reaction Termination & Extraction: Terminate the reaction by adding ice-cold chloroform to each well. Transfer the entire mixture to a glass tube and vortex vigorously to extract the unmetabolized substrate and steroidal products into the organic phase.
- Separation: Centrifuge to separate the phases. Transfer a defined volume of the upper aqueous phase to a new tube.
- Charcoal Adsorption: Add a dextran-coated charcoal suspension to the aqueous sample, vortex, and incubate on ice for 10-15 minutes. This step removes any residual tritiated

© 2026 BenchChem. All rights reserved.

steroid from the aqueous phase.

- Quantification: Centrifuge to pellet the charcoal. Transfer the supernatant (containing $[^3H]_2O$) to a scintillation vial, add scintillation cocktail, and count the radioactivity.

Fluorometric Assays

Commercially available kits provide a non-radioactive, HTS-compatible method for directly measuring aromatase activity.[19]

Principle: These assays use a proprietary, non-fluorescent substrate that is specifically metabolized by aromatase into a highly fluorescent product.[19] The increase in fluorescence intensity over time is directly proportional to the enzyme's activity. The assay can be performed using recombinant enzyme or, more relevantly for cell-based screening, using cell lysates or microsomal fractions prepared from aromatase-expressing cells. A newer generation of these assays also allows for live-cell measurements.[13]

Protocol: Fluorometric Assay using Cell Lysates

This protocol is a general guide based on commercially available kits (e.g., Abcam ab284522).

Materials:

- Aromatase Inhibitor Screening Kit (containing fluorogenic substrate, NADPH generating system, assay buffer, inhibitor control).
- Aromatase-expressing cells.
- Lysis buffer (e.g., RIPA buffer).
- 96-well white plates.
- Fluorescence microplate reader (e.g., Ex/Em = 488/527 nm).[19]

Procedure:

- Prepare Cell Lysate: Grow aromatase-expressing cells to high density, harvest, and lyse them using a suitable buffer on ice. Centrifuge to pellet cell debris and collect the

© 2026 BenchChem. All rights reserved.

supernatant containing the microsomal fraction. Determine the total protein concentration of the lysate.

- Reaction Setup: In a 96-well plate, add assay buffer, the NADPH generating system, and cell lysate (e.g., 20-50 µg total protein).
- Compound Addition: Add test compounds or a control inhibitor (e.g., Letrozole).
- Reaction Initiation: Initiate the reaction by adding the fluorogenic substrate.
- Measurement: Immediately begin measuring the fluorescence intensity kinetically over 30-60 minutes at 37°C, or perform an endpoint reading after a fixed incubation time.

Parameter	Tritiated Water Release Assay	Fluorometric Assay
Principle	Measures release of ^{3}H from a radiolabeled androgen	Measures conversion of a fluorogenic substrate
Endpoint	Radioactivity (CPM/DPM)	Fluorescence (RFU)
Format	Low-throughput, requires specialized handling	High-throughput compatible
Sensitivity	Very High	High
Primary Use	Gold-standard validation, mechanistic studies	HTS, primary and secondary screening
Considerations	Radioactive waste, multi-step separation	Potential for compound autofluorescence

Data Analysis and Interpretation

For all assays, the goal is to determine the concentration at which a test compound inhibits 50% of the aromatase activity (IC_{50}).

- Data Normalization: Raw data (luminescence, absorbance, CPM, or RFU) should be normalized.

© 2026 BenchChem. All rights reserved.

- 0% Inhibition (High Signal): Average of wells with substrate only (e.g., Testosterone).
- 100% Inhibition (Low Signal): Average of wells with a saturating concentration of a potent inhibitor (e.g., Letrozole) or no substrate.
- Percent Inhibition = 100 * (1 - [Sample_Signal - Low_Signal] / [High_Signal - Low_Signal])

- Dose-Response Curves: Plot the percent inhibition against the logarithm of the compound concentration. Fit the data using a four-parameter logistic (4PL) non-linear regression model to calculate the IC_{50} value.
- Hit Confirmation Strategy: A robust screening cascade is essential for validating initial findings.
  - Primary Screen: An HTS-friendly indirect assay (e.g., ERE-Luciferase).
  - Counterscreens: Assess for cytotoxicity and non-specific activity (e.g., ER antagonism).
  - Secondary Assay: Confirm active compounds using a direct method (e.g., Fluorometric or Tritiated Water Release assay) to verify the mechanism of action.

Known Inhibitor	Cell Line	Assay Type	Reported IC_{50}	Reference
Letrozole	MCF-7aro	Proliferation	50-100 nM	[15]
Letrozole	Ac1 (MCF-7aro variant)	Tritiated Water Release	~40 pM	[20]
Letrozole	MCF-7-aromatase	Proliferation	5.3 nM	[21]
Anastrozole	MCF-7aro	Proliferation	>500 nM (IC_{50} not reached)	[15]

Note: IC_{50} values are highly dependent on the specific cell line, assay conditions (substrate concentration, incubation time), and assay type. Direct comparisons should be made with caution.[15]

© 2026 BenchChem. All rights reserved.

Conclusion

The selection of a cell-based assay for screening aromatase inhibitors depends on the specific goals of the study. Indirect assays like the ERE-luciferase reporter system are ideal for large-scale primary screening campaigns, while direct methods such as the tritiated water release and fluorometric assays are indispensable for validating hits and conducting detailed mechanistic studies. By employing a multi-assay strategy that includes appropriate controls and counterscreens, researchers can confidently identify and characterize novel and potent aromatase inhibitors for the advancement of endocrine therapies.

References

- Chen, S., et al. (2014). The AroER tri-screen as a high-throughput screening system for detecting aromatase inhibiting chemicals. Toxicological Sciences. Available at: [Link][12][22][23]
- Patsnap Synapse. (2024). What is the mechanism of Anastrozole? Retrieved from [Link][11]
- Wikipedia. (2024). Anastrozole. Retrieved from [Link][24]
- Sabale, P. M., et al. (2022). Aromatase Inhibitors: Development and Current Perspectives. International Journal of Pharmaceutical Erudition. Available at: [Link][25]
- National Center for Biotechnology Information. (n.d.). Anastrozole. PubChem Compound Summary for CID 2187. Retrieved from [Link].[26]
- Dr. Oracle. (2025). What is Anastrazole (Aromatase Inhibitor)? Retrieved from [Link][27]
- PharmaCompass. (n.d.). Anastrazole. Retrieved from [Link][28]
- Brodie, A. M. H. (2007). Development of aromatase inhibitors for the treatment of breast cancer: From the laboratory to the clinic. Cancer Research. Available at: [Link][6]
- RSC Education. (n.d.). Aromatase: a target for cancer treatment. Retrieved from [Link][10]
- Long, B. J., et al. (2005). Growth inhibition of estrogen receptor-positive and aromatase-positive human breast cancer cells in monolayer and spheroid cultures by letrozole,

© 2026 BenchChem. All rights reserved.

anastrozole, and tamoxifen. The Journal of Steroid Biochemistry and Molecular Biology. Available at: [Link][15]

- Wang, A., et al. (2015). A Fluorometric CYP19A1 (Aromatase) Activity Assay In Live Cells. Journal of Medicinal Chemistry. Available at: [Link][13]
- Jelovac, D., et al. (2006). Role of Androgens on MCF-7 Breast Cancer Cell Growth and on the Inhibitory Effect of Letrozole. Cancer Research. Available at: [Link][20]
- Yue, W., et al. (2013). Structural and Functional Characterization of Aromatase, Estrogen Receptor, and Their Genes in Endocrine-Responsive and – Resistant Breast Cancer Cells. International Journal of Molecular Sciences. Available at: [Link][1]
- Friedrich, F., et al. (1983). New Aromatase Assay and Its Application for Inhibitory Studies of Aminoglutethimide on Microsomes of Human Term Placenta. Journal of Steroid Biochemistry. Available at: [Link][17]
- Al-Dhfyan, A., et al. (2012). New cell culture model for aromatase inhibitor-resistant breast cancer shows sensitivity to fulvestrant treatment and cross-resistance between letrozole and exemestane. BMC Cancer. Available at: [Link][29]
- Al-Odat, I., et al. (2022). Aromatase enzyme: Paving the way for exploring aromatization for cardio-renal protection. Biomedicine & Pharmacotherapy. Available at: [Link][4]
- PharmGKB. (n.d.). Aromatase Inhibitor Pathway (Breast Cell), Pharmacodynamics. Retrieved from [Link][2]
- National Center for Advancing Translational Sciences. (n.d.). Protocol of Aromatase Breast cancer cell line (MCF-7 aro) Cell- based Assay for High-throughput Screening. Retrieved from [Link][14]
- Gür, B., et al. (2021). Advantages and Disadvantages of Two In Vitro Assays in Evaluating Aromatase Activity. Turkish Journal of Pharmaceutical Sciences. Available at: [Link][9]
- Wang, W., et al. (2019). [Establishment of an aromatase inhibitor letrozole-resistant breast cancer cell model]. Zhonghua Zhong Liu Za Zhi. Available at: [Link][21]

© 2026 BenchChem. All rights reserved.

- Ghosh, D., et al. (2010). Recent Progress in the Discovery of Next Generation Inhibitors of Aromatase from the Structure–Function Perspective. Journal of Medicinal Chemistry. Available at: [Link][8]
- Tekmal, R. R., et al. (2013). Aromatase Expression Increases the Survival and Malignancy of Estrogen Receptor Positive Breast Cancer Cells. PLoS One. Available at: [Link][3]
- Susan G. Komen. (n.d.). Aromatase Inhibitors for Breast Cancer Treatment. Retrieved from [Link][7]
- Yoshimoto, F. K., et al. (2011). Kinetic Analysis of the Three-step Steroid Aromatase Reaction of Human Cytochrome P450 19A1. Journal of Biological Chemistry. Available at: [Link][16]
- Chen, S., et al. (2003). Induction of Aromatase (CYP19) Expression in Breast Cancer Cells through a Nongenomic Action of Estrogen Receptor α. Cancer Research. Available at: [Link][18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. Structural and Functional Characterization of Aromatase, Estrogen Receptor, and Their Genes in Endocrine-Responsive and – Resistant Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
- 2. ClinPGx [clinpgx.org]
- 3. Aromatase Expression Increases the Survival and Malignancy of Estrogen Receptor Positive Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Aromatase enzyme: Paving the way for exploring aromatization for cardio-renal protection - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Aromatase - A Key Enzyme in the Biosynthesis of Estrogens | Antibody News: Novus Biologicals [novusbio.com]

© 2026 BenchChem. All rights reserved.

- 6. aacrjournals.org [aacrjournals.org]
- 7. komen.org [komen.org]
- 8. Recent Progress in the Discovery of Next Generation Inhibitors of Aromatase from the Structure–Function Perspective - PMC [pmc.ncbi.nlm.nih.gov]
- 9. turkjps.org [turkjps.org]
- 10. Aromatase: a target for cancer treatment | Feature | RSC Education [edu.rsc.org]
- 11. What is the mechanism of Anastrozole? [synapse.patsnap.com]
- 12. Cell-Based High-Throughput Screening for Aromatase Inhibitors in the Tox21 10K Library - PMC [pmc.ncbi.nlm.nih.gov]
- 13. A Fluorometric CYP19A1 (Aromatase) Activity Assay In Live Cells - PMC [pmc.ncbi.nlm.nih.gov]
- 14. tripod.nih.gov [tripod.nih.gov]
- 15. Growth inhibition of estrogen receptor-positive and aromatase-positive human breast cancer cells in monolayer and spheroid cultures by letrozole, anastrozole, and tamoxifen - PubMed [pubmed.ncbi.nlm.nih.gov]
- 16. Kinetic Analysis of the Three-step Steroid Aromatase Reaction of Human Cytochrome P450 19A1 - PMC [pmc.ncbi.nlm.nih.gov]
- 17. New aromatase assay and its application for inhibitory studies of aminoglutethimide on microsomes of human term placenta - PubMed [pubmed.ncbi.nlm.nih.gov]
- 18. aacrjournals.org [aacrjournals.org]
- 19. abcam.co.jp [abcam.co.jp]
- 20. aacrjournals.org [aacrjournals.org]
- 21. [Establishment of an aromatase inhibitor letrozole-resistant breast cancer cell model] - PubMed [pubmed.ncbi.nlm.nih.gov]
- 22. Cell-Based High-Throughput Screening for Aromatase Inhibitors in the Tox21 10K Library - PubMed [pubmed.ncbi.nlm.nih.gov]
- 23. academic.oup.com [academic.oup.com]
- 24. Anastrozole - Wikipedia [en.wikipedia.org]
- 25. archives.ijper.org [archives.ijper.org]
- 26. Anastrozole | C17H19N5 | CID 2187 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 27. droracle.ai [droracle.ai]

© 2026 BenchChem. All rights reserved.

- 28. Anastrole | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
- 29. New cell culture model for aromatase inhibitor-resistant breast cancer shows sensitivity to fulvestrant treatment and cross-resistance between letrozole and exemestane - PMC [pmc.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Application Notes and Protocols: Cell-Based Assays for Screening Aromatase Inhibitors]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1392864/docs#application-notes-and-protocols-cell-based-assays-for-screening-aromatase-inhibitors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

© 2026 BenchChem. All rights reserved.